tert-Butyl Cetirizine
tert-Butyl Cetirizine
Brand Name:
Vulcanchem
CAS No.:
335017-46-4
VCID:
VC0023351
InChI:
InChI=1S/C25H33ClN2O3/c1-25(2,3)31-23(29)19-30-18-17-27-13-15-28(16-14-27)24(20-7-5-4-6-8-20)21-9-11-22(26)12-10-21/h4-12,24H,13-19H2,1-3H3
SMILES:
CC(C)(C)OC(=O)COCCN1CCN(CC1)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl
Molecular Formula:
C25H33ClN2O3
Molecular Weight:
445 g/mol
tert-Butyl Cetirizine
CAS No.: 335017-46-4
Reference Standards
VCID: VC0023351
Molecular Formula: C25H33ClN2O3
Molecular Weight: 445 g/mol
CAS No. | 335017-46-4 |
---|---|
Product Name | tert-Butyl Cetirizine |
Molecular Formula | C25H33ClN2O3 |
Molecular Weight | 445 g/mol |
IUPAC Name | tert-butyl 2-[2-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethoxy]acetate |
Standard InChI | InChI=1S/C25H33ClN2O3/c1-25(2,3)31-23(29)19-30-18-17-27-13-15-28(16-14-27)24(20-7-5-4-6-8-20)21-9-11-22(26)12-10-21/h4-12,24H,13-19H2,1-3H3 |
Standard InChIKey | CRBIKYGPQWQMAG-UHFFFAOYSA-N |
SMILES | CC(C)(C)OC(=O)COCCN1CCN(CC1)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl |
Canonical SMILES | CC(C)(C)OC(=O)COCCN1CCN(CC1)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl |
Synonyms | [2-[4-[(4-Chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]-acetic Acid 1,1-Dimethylethyl Ester; |
PubChem Compound | 9911366 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume